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Compound of Interest

Compound Name: 2-Bromo-N-ethylisonicotinamide

Cat. No.: B1373113

Abstract

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Bromo-N-ethylisonicotinamide (CAS No. 951885-78-2). As a brominated pyridine derivative,
this compound requires careful management in a laboratory setting to mitigate potential risks.
These protocols are designed for researchers, scientists, and drug development professionals,
offering a framework for safe and effective experimentation. The information herein is
synthesized from best practices for handling substituted pyridines and halogenated aromatic
compounds, and in the absence of a specific Safety Data Sheet (SDS), it incorporates data
from the closely related compound, 2-Bromo-isonicotinamide.

Introduction to 2-Bromo-N-ethylisonicotinamide

2-Bromo-N-ethylisonicotinamide is a substituted pyridine compound with potential
applications in pharmaceutical and chemical research. Its structure, featuring a brominated
pyridine ring and an N-ethyl amide group, suggests that it may be used as a building block in
the synthesis of more complex molecules. The presence of the brominated aromatic ring
indicates good thermal stability.[1]

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Bromo-N-
ethylisonicotinamide is provided in the table below.
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Property Value Source
CAS Number 951885-78-2 [2]
Molecular Formula CsH9BrN20 [2]
Molecular Weight 229.1 g/mol [2]
Appearance No Data Available [3]
Melting Point No Data Available [3]
Boiling Point No Data Available [3]
Solubility No Data Available [3]

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 2-Bromo-N-ethylisonicotinamide is not readily
available, an assessment of potential hazards can be inferred from the closely related
compound, 2-Bromo-isonicotinamide, and the general properties of pyridine derivatives and
halogenated aromatic compounds.

Based on the SDS for 2-Bromo-isonicotinamide, the following hazards are anticipated:
e Acute Oral Toxicity: Harmful if swallowed.

e Serious Eye Irritation: Causes serious eye irritation.

General hazards associated with pyridine and its derivatives include[4][5]:

o Skin and respiratory tract irritation.

» Potential for nausea, coughing, and wheezing upon inhalation.

Brominated aromatic compounds can be persistent in the environment and may
bioaccumulate.[1]

Precautionary Statements
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The following precautionary statements, adapted from the SDS for 2-Bromo-isonicotinamide,
should be followed:

P264: Wash hands and any exposed skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

Safe Handling Protocols

Adherence to strict safety protocols is crucial when working with 2-Bromo-N-
ethylisonicotinamide.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area. A certified chemical fume
hood is strongly recommended to minimize inhalation exposure.[5]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.
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PPE Category

Item

Specification

Rationale

Eye/Face Protection

Safety goggles with
side shields or a face
shield.

Must be worn at all
times in the handling

area.

To protect eyes from
splashes or airborne

particles.[7]

Hand Protection

Chemical-resistant

gloves.

Nitrile or neoprene
gloves are
recommended. Avoid

latex gloves.[4]

To prevent skin

contact.

Body Protection

Laboratory coat.

Should be buttoned
and have long

sleeves.

To protect skin and
clothing from

contamination.[7]

Respiratory Protection

NIOSH-approved

respirator.

Required if handling
outside of a fume
hood or if
dust/aerosols are

generated.

To prevent inhalation

of airborne particles.

Workflow for Safe Handling

The following diagram illustrates a systematic approach to handling 2-Bromo-N-

ethylisonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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